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Compound of Interest

Compound Name: 1-Nonadecene

CAS No.: 27400-77-7

Cat. No.: B7770504

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 1-
nonadecene, a long-chain aliphatic alkene. The document details its characteristic signatures

in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offering a

valuable resource for its identification, characterization, and quality control in research and

development settings.

Introduction to 1-Nonadecene
1-Nonadecene (C₁₉H₃₈) is an unsaturated hydrocarbon with a terminal double bond.[1][2] Its

chemical structure consists of a nineteen-carbon chain with a double bond between the first

and second carbon atoms.[2] Understanding its spectroscopic properties is crucial for

researchers working with this compound in various applications, including its use as a chemical

intermediate and in the study of long-chain hydrocarbons.
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The following sections present the key spectroscopic data for 1-nonadecene in a structured

tabular format for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 1-nonadecene, both ¹H and ¹³C NMR provide distinct signals corresponding to

the different chemical environments of the protons and carbon atoms.

Table 1: ¹H NMR Spectroscopic Data for 1-Nonadecene[3][4][5]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~5.8 m 1H -CH=CH₂

~4.9 m 2H -CH=CH₂

~2.0 m 2H -CH₂-CH=CH₂

~1.2-1.4 m 30H -(CH₂)₁₅-

~0.9 t 3H -CH₃

Solvent: CDCl₃, Reference: TMS[5][6]

Table 2: ¹³C NMR Spectroscopic Data for 1-Nonadecene[4][6][7]
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Chemical Shift (δ) ppm Assignment

~139.2 -CH=CH₂

~114.1 -CH=CH₂

~33.9 -CH₂-CH=CH₂

~31.9 -(CH₂)n-

~29.7 -(CH₂)n-

~29.4 -(CH₂)n-

~29.2 -(CH₂)n-

~22.7 -CH₂-CH₃

~14.1 -CH₃

Solvent: CDCl₃, Reference: TMS[6][8]

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of 1-nonadecene is characterized by absorption bands corresponding to its alkene

and alkane moieties.

Table 3: IR Spectroscopic Data for 1-Nonadecene[3][4]

Wavenumber (cm⁻¹) Intensity Assignment

~3079 Medium =C-H stretch (alkene)

~2925, ~2854 Strong C-H stretch (alkane)

~1641 Medium C=C stretch (alkene)

~1465 Medium C-H bend (alkane)

~991, ~909 Strong
=C-H bend (out-of-plane,

alkene)
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Sample preparation: Liquid film[3][4]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 1-nonadecene, electron ionization (EI) leads to the formation of a molecular

ion and characteristic fragment ions.

Table 4: Mass Spectrometry Data for 1-Nonadecene[1][9][10]

m/z Relative Intensity Assignment

266 Moderate [M]⁺ (Molecular Ion)

Various High
[CnH2n]⁺, [CnH2n-1]⁺

fragments

Ionization method: Electron Ionization (EI)[1][9]

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific instrument parameters may vary.

NMR Spectroscopy
A sample of 1-nonadecene is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃),

containing a small amount of tetramethylsilane (TMS) as an internal standard.[5][6] The

solution is then placed in an NMR tube. ¹H and ¹³C NMR spectra are acquired on a high-

resolution NMR spectrometer.[11] For ¹H NMR, standard pulse sequences are used. For ¹³C

NMR, proton-decoupled spectra are typically obtained to simplify the spectrum to single lines

for each unique carbon atom.[12]

Infrared (IR) Spectroscopy
A drop of neat 1-nonadecene is placed between two potassium bromide (KBr) or sodium

chloride (NaCl) salt plates to form a thin liquid film.[4] The salt plates are then mounted in the

sample holder of an FTIR spectrometer. The spectrum is recorded by passing a beam of
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infrared radiation through the sample and measuring the absorption at different wavenumbers.

[13] A background spectrum of the clean salt plates is typically recorded and subtracted from

the sample spectrum.

Mass Spectrometry
A dilute solution of 1-nonadecene in a volatile organic solvent is introduced into the mass

spectrometer, often via a gas chromatograph (GC-MS) for sample purification and introduction.

[10] In the ion source, the sample is vaporized and bombarded with a high-energy electron

beam (typically 70 eV) to induce ionization, forming the molecular ion and various fragment

ions.[14] These ions are then accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer.[14][15] The detector measures the abundance of each ion, resulting

in the mass spectrum.[14]

Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 1-nonadecene.
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Caption: Workflow for the spectroscopic analysis of 1-Nonadecene.

This comprehensive guide provides essential spectroscopic data and methodologies for 1-
nonadecene, serving as a foundational resource for its application in scientific research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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